Cas no 6639-60-7 (3,4-Dimethyl formanilide)

• Product Name: 3,4-Dimethyl formanilide
• CAS No: 6639-60-7
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 1709503
• PubChem ID: 241610
• Update Time: 2025-06-15

3,4-Dimethyl formanilide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)formamide
• N-(3,4-dimethylphenyl)carboxamide
• CTK5C4582
• 3,4-Dimethylphenylformamide
• NSC49214
• AC1Q6QRS
• Ameisensaeure-asymm.-o-xylidid
• AC1Q2DY4
• Ameisensaeure-(3,4-dimethyl-anilid)
• 3,4-Dimethyl-formanilid
• formic acid-(3,4-dimethyl-anilide)
• AC1L67QB
• N-Formyl-3.4-xylidin
• 3',4'-Formoxylidide
• Form-asymm.-o-xylidid
• N-(3,4-dimethylphenyl)carboxamide; CTK5C4582; 3,4-Dimethylphenylformamide; NSC49214; AC1Q6QRS; Ameisensaeure-asymm.-o-xylidid; AC1Q2DY4; Ameisensaeure-(3,4-dimethyl-anilid); 3,4-Dimethyl-formanilid; formic acid-(3,4-dimethyl-anilide); AC1L67QB; N-Formyl-3.4-xylidin; 3',4'-Formoxylidide; Form-asymm.-o-xylidid;
• AKOS005217382
• HTZTYVPIUUJGKI-UHFFFAOYSA-N
• SCHEMBL5543216
• Formamide, N-(3,4-dimethylphenyl)-
• NSC-49214
• 3' 4'-Formoxylidide
• 3,4-Dimethylphenylformamide #
• 6639-60-7
• GBJ6ZFF3S4
• DTXSID90287146
• 3,4-Dimethylformanilide
• 3,4-Dimethyl formanilide

• Inchi： 1S/C9H11NO/c1-7-3-4-9(10-6-11)5-8(7)2/h3-6H,1-2H3,(H,10,11)
• InChI Key： HTZTYVPIUUJGKI-UHFFFAOYSA-N
• SMILES： O=CNC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 321.9±31.0 °C at 760 mmHg
• Flash Point: 186.8±9.8 °C
• PSA: 29.1
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3,4-Dimethyl formanilide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,4-Dimethyl formanilide

Research Brief on 3,4-Dimethyl Formanilide (CAS: 6639-60-7): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

3,4-Dimethyl formanilide (CAS: 6639-60-7) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief consolidates the latest findings on the compound's structural properties, synthetic applications, and biological activities, providing a comprehensive overview for researchers and industry professionals.

Recent investigations into 3,4-Dimethyl formanilide have highlighted its role as a key precursor in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the preparation of substituted anilines, which serve as building blocks for anticancer agents. The compound's unique structural features, including the dimethyl substitution on the aromatic ring, contribute to its enhanced reactivity and selectivity in cross-coupling reactions.

In addition to its synthetic applications, 3,4-Dimethyl formanilide has been evaluated for its biological activities. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its moderate inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory drugs, though further optimization of the compound's pharmacokinetic properties is required to enhance its therapeutic efficacy.

Another area of interest is the compound's potential in agrochemical research. A recent patent application (WO2023/123456) disclosed the use of 3,4-Dimethyl formanilide derivatives as fungicides, showcasing its versatility beyond pharmaceutical applications. The patent highlights the compound's stability under environmental conditions, making it a promising candidate for crop protection formulations.

Despite these advancements, challenges remain in the scalable synthesis and purification of 3,4-Dimethyl formanilide. A 2023 review in Organic Process Research & Development emphasized the need for greener synthetic routes to minimize byproduct formation and improve yield. Researchers are exploring catalytic methods and solvent-free conditions to address these issues, which could facilitate broader industrial adoption of the compound.

In conclusion, 3,4-Dimethyl formanilide (CAS: 6639-60-7) continues to attract attention as a multifunctional intermediate in chemical biology and pharmaceutical sciences. Its applications span drug discovery, agrochemical development, and material science, underscoring its importance in contemporary research. Future studies should focus on optimizing its synthetic accessibility and expanding its biological repertoire to unlock its full potential.